Cas no 36963-44-7 (3,4-DIBROMOISOQUINOLINE)
3,4-DIBROMOISOQUINOLINE structure
Product Name:3,4-DIBROMOISOQUINOLINE
CAS No:36963-44-7
MF:C9H5Br2N
MW:286.950700521469
MDL:MFCD00234476
CID:821423
PubChem ID:311871
Update Time:2025-04-19
3,4-DIBROMOISOQUINOLINE Chemical and Physical Properties
Names and Identifiers
-
- 3,4-DIBROMOISOQUINOLINE
- 3,4-Dibromo-isoquinoline
- 3,4-Dibromisochinolin
- AC1L7K3X
- AC-907
- CTK5I9090
- isoquinoline, 3,4-dibromo-
- NSC218385
- WT712
- AKOS015999587
- SCHEMBL16552260
- DS-2074
- DB-069470
- DTXSID20309880
- AC-28298
- AC-907/25004854
- InChI=1/C9H5Br2N/c10-8-7-4-2-1-3-6(7)5-12-9(8)11/h1-5
- MFCD00234476
- SB36866
- NSC-218385
- 36963-44-7
- CS-0314844
-
- MDL: MFCD00234476
- Inchi: 1S/C9H5Br2N/c10-8-7-4-2-1-3-6(7)5-12-9(8)11/h1-5H
- InChI Key: QEYCAHPFXWCHRT-UHFFFAOYSA-N
- SMILES: BrC1=C(N=CC2C=CC=CC=21)Br
Computed Properties
- Exact Mass: 284.87885
- Monoisotopic Mass: 284.879
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9A^2
- XLogP3: 3.8
Experimental Properties
- Density: 1.923
- Boiling Point: 360℃ at 760 mmHg
- Flash Point: 171.5°C
- Refractive Index: 1.698
- PSA: 12.89
- LogP: 3.75980
3,4-DIBROMOISOQUINOLINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM119924-1g |
3,4-Dibromoisoquinoline |
36963-44-7 | 95% | 1g |
$421 | 2021-08-06 | |
| Chemenu | CM119924-5g |
3,4-Dibromoisoquinoline |
36963-44-7 | 95% | 5g |
$1029 | 2021-08-06 | |
| Chemenu | CM119924-5g |
3,4-Dibromoisoquinoline |
36963-44-7 | 95%+ | 5g |
$*** | 2023-05-30 | |
| abcr | AB438436-1 g |
3,4-Dibromoisoquinoline |
36963-44-7 | 1g |
€1,414.60 | 2023-07-18 | ||
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0213-1g |
3,4-Dibromo-isoquinoline |
36963-44-7 | 97% | 1g |
6767.38CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0213-5g |
3,4-Dibromo-isoquinoline |
36963-44-7 | 97% | 5g |
25424.31CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0213-500mg |
3,4-Dibromo-isoquinoline |
36963-44-7 | 97% | 500mg |
3807.71CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0213-250mg |
3,4-Dibromo-isoquinoline |
36963-44-7 | 97% | 250mg |
2332.12CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0213-100mg |
3,4-Dibromo-isoquinoline |
36963-44-7 | 97% | 100mg |
1594.32CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 50R0213-50mg |
3,4-Dibromo-isoquinoline |
36963-44-7 | 97% | 50mg |
1221.18CNY | 2021-05-08 |
3,4-DIBROMOISOQUINOLINE Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
36963-44-7 (3,4-DIBROMOISOQUINOLINE) Related Products
- 13534-89-9(2,3-Dibromopyridine)
- 2402-94-0(2,3,4,5,6-pentabromopyridine)
- 918529-97-2(2,3,5-Tribromo-1H-indole)
- 51206-40-7(1,4-Dibromoisoquinoline)
- 92342-20-6(Quinoline, dibromo-)
- 918530-08-2(2,3,6-Tribromo-1H-indole)
- 75806-85-8(2,3,5-Tribromopyridine)
- 2402-91-7(2,3,4-Tribromopyridine)
- 13721-00-1(2,3-Dibromoquinoline)
- 2402-92-8(2,3,6-Tribromopyridine)
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